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Acetoxyvalerenic Acid Acetoxyvalerenic Acid Acetoxyvalerenic acid (stn) is a natural product found in Valeriana officinalis with data available.
See also: Valerian (part of).
Brand Name: Vulcanchem
CAS No.: 84638-55-1
VCID: VC0047949
InChI: InChI=1S/C17H24O4/c1-9-5-6-13(7-11(3)17(19)20)15-10(2)8-14(16(9)15)21-12(4)18/h7,9,13-14,16H,5-6,8H2,1-4H3,(H,19,20)/b11-7+/t9-,13+,14+,16+/m1/s1
SMILES: CC1CCC(C2=C(CC(C12)OC(=O)C)C)C=C(C)C(=O)O
Molecular Formula: C17H24O4
Molecular Weight: 292.4 g/mol

Acetoxyvalerenic Acid

CAS No.: 84638-55-1

Cat. No.: VC0047949

Molecular Formula: C17H24O4

Molecular Weight: 292.4 g/mol

* For research use only. Not for human or veterinary use.

Acetoxyvalerenic Acid - 84638-55-1

Specification

Description Acetoxyvalerenic acid (stn) is a natural product found in Valeriana officinalis with data available.
See also: Valerian (part of).
CAS No. 84638-55-1
Molecular Formula C17H24O4
Molecular Weight 292.4 g/mol
IUPAC Name (E)-3-[(1S,4S,7R,7aR)-1-acetyloxy-3,7-dimethyl-2,4,5,6,7,7a-hexahydro-1H-inden-4-yl]-2-methylprop-2-enoic acid
Standard InChI InChI=1S/C17H24O4/c1-9-5-6-13(7-11(3)17(19)20)15-10(2)8-14(16(9)15)21-12(4)18/h7,9,13-14,16H,5-6,8H2,1-4H3,(H,19,20)/b11-7+/t9-,13+,14+,16+/m1/s1
Standard InChI Key VBBXZFLAYWAXSK-RONQOHQESA-N
Isomeric SMILES C[C@@H]1CC[C@H](C2=C(C[C@@H]([C@H]12)OC(=O)C)C)/C=C(\C)/C(=O)O
SMILES CC1CCC(C2=C(CC(C12)OC(=O)C)C)C=C(C)C(=O)O
Canonical SMILES CC1CCC(C2=C(CC(C12)OC(=O)C)C)C=C(C)C(=O)O

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